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Compound of Interest

Compound Name: BES sodium salt

Cat. No.: B1324464

Essential Safety and Handling Guide for BES
Sodium Salt

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling BES sodium salt (CAS 66992-27-6), a common zwitterionic buffer used in
biochemical and biological research.[1][2] Adherence to these procedural steps is crucial for
safe operational use and disposal.

Personal Protective Equipment (PPE)

When handling BES sodium salt, the use of appropriate personal protective equipment is
mandatory to prevent direct contact and inhalation of dust.[3][4]

Summary of Required PPE
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Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety goggles or glasses

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[5]

Hand Protection

Chemical-resistant gloves

Nitrile gloves are generally
recommended for handling

laboratory chemicals.[6]

Skin and Body Protection

Laboratory coat

Standard lab coat to protect

from spills.

Respiratory Protection

N95 (US) or equivalent

respirator

To be used when handling the
powder to avoid dust

inhalation.[7]

Quantitative Data: Physical and Chemical Properties

Understanding the physical and chemical properties of BES sodium salt is crucial for its safe

handling and use in experiments.

Property

Value

Molecular Formula

CeH1aNNaOsS[2][8]

Molecular Weight 235.23 g/mol [2][7]

Appearance White crystalline powder or solid[5][8]
Melting Point 155.6 - 156.5 °C / 312.1 - 313.7 °F[5]
pH No information available[5]

Solubility in Water

333.3 mg/mL, clear, colorless[7]

pKa (25 °C)

7.1 (Free acid)[7]

Useful pH Range

6.4 - 7.8[7]
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Experimental Protocol: Safe Handling of BES
Sodium Salt

This protocol outlines the step-by-step procedure for the safe handling of BES sodium salt in
a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[5][9] Handling in a chemical fume hood is
recommended, especially when dealing with the powdered form to minimize dust inhalation.

 Verify that an eyewash station and safety shower are readily accessible and in good working
order.[10]

o Keep the container tightly closed when not in use and store it in a dry, cool, and well-
ventilated place.[5][9]

2. Handling Procedure:

o Wear the appropriate personal protective equipment (PPE) as detailed in the table above.
¢ Wash hands thoroughly before and after handling the product.

» Avoid contact with skin, eyes, and clothing.[5]

» Do not breathe in the dust; avoid dust formation during handling.[5][10]

» When preparing solutions, add the solid to the liquid to minimize dust generation.

» Do not eat, drink, or smoke in the area where BES sodium salt is handled.

3. Spill Management:

« In the event of a spill, immediately cordon off the area.

» Wearing appropriate PPE, sweep up the spilled solid material and place it into a suitable,
labeled container for disposal.[5]
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e Avoid generating dust during the cleanup process.
o Clean the spill area with water and a suitable detergent.
4. First Aid Measures:

 If in eyes: Rinse immediately and cautiously with plenty of water for at least 15 minutes, also
under the eyelids.[5] Seek medical attention.

« If on skin: Wash off immediately with plenty of water for at least 15 minutes.[5] If skin
irritation occurs, get medical advice/attention.[9]

« If inhaled: Remove to fresh air.[5] If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[10] Get medical attention immediately if symptoms occur.[5]

« If swallowed: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate
medical attention.

Disposal Plan

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[5]

» Dispose of unused BES sodium salt and its containers in accordance with all applicable
federal, state, and local regulations.

e Do not allow the chemical to enter drains or the environment.[9]

Workflow for Safe Handling of BES Sodium Salt
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Caption: Workflow for the safe handling of BES sodium salit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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